![molecular formula C11H12FNO5S B2681463 (2S,4R)-1-(4-fluorobenzenesulfonyl)-4-hydroxypyrrolidine-2-carboxylic acid CAS No. 1613637-25-4](/img/structure/B2681463.png)
(2S,4R)-1-(4-fluorobenzenesulfonyl)-4-hydroxypyrrolidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S,4R)-1-(4-fluorobenzenesulfonyl)-4-hydroxypyrrolidine-2-carboxylic acid, also known as F-Pyrrolidine-2-carboxylic acid, is a synthetic organic compound with a wide range of applications in the fields of medicine, chemistry, and biotechnology. It is a versatile molecule that can be used in a variety of reactions and processes, including synthesis, catalysis, and drug delivery. Its unique structure makes it an attractive candidate for a wide range of research applications.
Scientific Research Applications
Synthesis of Antibacterial Agents
One study outlines the synthesis of pyridonecarboxylic acids, which are potent antibacterial agents. The research demonstrates the preparation of compounds with amino- and/or hydroxy-substituted cyclic amino groups, revealing their significant antibacterial activity. Such compounds are more active than enoxacin, a known antibacterial agent, indicating their potential in medicinal chemistry (Egawa et al., 1984).
Catalytic Applications
Research into sulfonated Schiff base copper(II) complexes has shown their efficiency and selectivity as catalysts in alcohol oxidation. These complexes, synthesized from reactions involving 2-aminobenzenesulfonic acid, demonstrate high catalytic activity, highlighting the relevance of sulfonic acid derivatives in developing new catalytic processes (Hazra et al., 2015).
Stereochemistry and Peptide Synthesis
The stereochemical preparation of amino carboxylic acid derivatives and their incorporation into peptides has been extensively studied. Research indicates the utility of these derivatives in constructing peptides with rigid skeletons, offering insights into the structural basis for peptide function and design (Yoshinari et al., 2011).
Synthesis of Fluorinated Compounds
A method for the synthesis of 4-fluoropyrrolidine derivatives, which are valuable in medicinal chemistry for their inhibitory activities, has been reported. This research demonstrates the facile preparation of N-protected (2S,4S)-4-fluoropyrrolidine-2-carbonyl fluorides, highlighting the importance of fluorinated compounds in drug development (Singh & Umemoto, 2011).
Molecular Interactions and Hydrogen Bonding
The study of proton-transfer compounds reveals the intricate hydrogen-bonded structures that can be formed with sulfosalicylic acid derivatives. These structures are essential for understanding molecular interactions and the design of molecular assemblies with specific functions (Smith et al., 2005).
Properties
IUPAC Name |
(2S,4R)-1-(4-fluorophenyl)sulfonyl-4-hydroxypyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO5S/c12-7-1-3-9(4-2-7)19(17,18)13-6-8(14)5-10(13)11(15)16/h1-4,8,10,14H,5-6H2,(H,15,16)/t8-,10+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDYGDLFTYNVSOS-SCZZXKLOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](CN([C@@H]1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.